Cas no 679809-59-7 (Benzonitrile, 4-amino-3-formyl- (9CI))

• Product Name: Benzonitrile, 4-amino-3-formyl- (9CI)
• CAS No: 679809-59-7
• MF: C₈H₆N₂O
• MW: 146.14604139328
• CID: 1023218
• PubChem ID: 20081872
• Update Time: 2025-04-20

Benzonitrile, 4-amino-3-formyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-amino-3-formyl- (9CI)
• DTXSID901309565
• 4-Amino-3-formylbenzonitrile
• FT-0735874
• SCHEMBL9141551
• AKOS006348629
• 679809-59-7

• Inchi： 1S/C8H6N2O/c9-4-6-1-2-8(10)7(3-6)5-11/h1-3,5H,10H2
• InChI Key： KGIFSKFGZQFQMR-UHFFFAOYSA-N
• SMILES： O=CC1C=C(C#N)C=CC=1N

Computed Properties

• Exact Mass: 146.048012819g/mol
• Monoisotopic Mass: 146.048012819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 66.9Ų